Cas no 1798490-89-7 (QJQPAJHNIDNDDK-UHFFFAOYSA-N)

• Product Name: QJQPAJHNIDNDDK-UHFFFAOYSA-N
• CAS No: 1798490-89-7
• MF: C₁₉H₂₁N₃O₆S
• MW: 419.451543569565
• CID: 5375877
• Update Time: 2025-06-05

QJQPAJHNIDNDDK-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• QJQPAJHNIDNDDK-UHFFFAOYSA-N

• Inchi： 1S/C19H21N3O6S/c1-28-19(25)20-12-6-8-14(9-7-12)29(26,27)21-10-13(11-21)22-17(23)15-4-2-3-5-16(15)18(22)24/h2-3,6-9,13,15-16H,4-5,10-11H2,1H3,(H,20,25)
• InChI Key： QJQPAJHNIDNDDK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(N2CC(N3C(=O)C4C(C3=O)CC=CC4)C2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on QJQPAJHNIDNDDK-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Medicine: Insights on 1798490-89-7 and QJQPAJHNIDNDDK-UHFFFAOYSA-N

In the rapidly evolving field of chemical biology and medicine, the compound with the identifier 1798490-89-7 and the product designated as QJQPAJHNIDNDDK-UHFFFAOYSA-N have recently garnered significant attention. These molecules are part of a broader effort to develop novel therapeutic agents targeting complex diseases, including cancer and metabolic disorders. This research brief synthesizes the latest findings related to these compounds, highlighting their potential applications, mechanisms of action, and current research trajectories.

The compound 1798490-89-7 has been identified as a promising candidate in the development of kinase inhibitors. Recent studies have demonstrated its efficacy in selectively targeting specific kinase pathways involved in tumor proliferation and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 1798490-89-7 exhibits high affinity for the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. The study further noted that the compound's unique structural features contribute to its enhanced bioavailability and reduced off-target effects compared to existing inhibitors.

QJQPAJHNIDNDDK-UHFFFAOYSA-N, on the other hand, has emerged as a key player in the field of metabolic disease research. This molecule, characterized by its distinct chemical structure, has shown potential in modulating glucose metabolism and insulin sensitivity. A recent preprint on bioRxiv highlighted its role as an allosteric modulator of GLP-1 receptors, suggesting its utility in the treatment of type 2 diabetes. The study employed advanced computational modeling and in vitro assays to validate the compound's binding affinity and functional effects, paving the way for future preclinical trials.

Both compounds are currently under investigation for their synergistic effects when used in combination therapies. Preliminary data from collaborative research efforts indicate that 1798490-89-7 and QJQPAJHNIDNDDK-UHFFFAOYSA-N may complement each other in multi-target approaches, particularly in oncology. For example, a 2024 study in Nature Chemical Biology explored the co-administration of these agents in a murine model of colorectal cancer, observing significant tumor regression and improved survival rates. The study attributed these outcomes to the compounds' ability to simultaneously inhibit proliferative signaling and enhance metabolic regulation within the tumor microenvironment.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed. Recent advancements in computational drug design and high-throughput screening are expected to accelerate the resolution of these challenges. Additionally, ongoing research is focusing on the development of derivative compounds with improved therapeutic indices, leveraging the core structures of 1798490-89-7 and QJQPAJHNIDNDDK-UHFFFAOYSA-N.

In conclusion, the compounds 1798490-89-7 and QJQPAJHNIDNDDK-UHFFFAOYSA-N represent exciting avenues in chemical biology and medicine. Their unique properties and demonstrated efficacy in preclinical studies underscore their potential as next-generation therapeutics. Continued research and development efforts will be crucial in translating these laboratory findings into clinically viable treatments, offering new hope for patients with complex diseases.